Nonadecasiloxane, tetracontamethyl-

• CAS No.: 150026-99-6
• Molecular Formula: C40H120O18Si19
• Molecular Weight: 1422.997
• IUPAC Name: bis[[[[[[[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy]-dimethylsilane
• InChI: InChI=1S/C40H120O18Si19/c1-59(2,3)41-61(7,8)43-63(11,12)45-65(15,16)47-67(19,20)49-69(23,24)51-71(27,28)53-73(31,32)55-75(35,36)57-77(39,40)58-76(37,38)56-74(33,34)54-72(29,30)52-70(25,26)50-68(21,22)48-66(17,18)46-64(13,14)44-62(9,10)42-60(4,5)6/h1-40H3
• InChI Key: CXMHDMUMQMQJHO-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Description

Nonadecasiloxane, tetracontamethyl- is a high-molecular-weight organosilicon compound belonging to the methylsiloxane family. Its structure consists of a linear chain of 19 silicon atoms interconnected by oxygen atoms (Si-O-Si backbone), with 40 methyl groups (-CH₃) attached to the silicon atoms. The IUPAC name reflects its composition: "nonadecasiloxane" denotes 19 silicon-oxygen units, while "tetracontamethyl-" specifies 40 methyl substituents.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties of Methylsiloxanes

Compound Name	Silicon Atoms	Methyl Groups	Molecular Formula	Boiling Point (°C)
Decamethyltetrasiloxane	4	10	C₁₀H₃₀O₃Si₄	152
Dodecamethylpentasiloxane	5	12	C₁₂H₃₆O₄Si₅	210 (estimated)
Nonadecasiloxane, Tetracontamethyl-	19	40	C₄₀H₁₂₀O₁₉Si₁₉	>300 (estimated)

Research Findings and Limitations

• Limited Direct Studies: No peer-reviewed studies specifically addressing nonadecasiloxane, tetracontamethyl- were identified in the provided evidence. Properties are extrapolated from smaller siloxanes like decamethyltetrasiloxane .
• Synthesis Challenges : Producing ultra-long-chain siloxanes requires precise control of hydrolysis and condensation reactions, often leading to mixed oligomers.
• Environmental and Safety Data : High-molecular-weight siloxanes are generally considered low-toxicity but persist in ecosystems due to their chemical inertness.